Cas no 1692040-90-6 (3-chloro-5-nitropyridine-2-sulfonyl chloride)

• Product Name: 3-chloro-5-nitropyridine-2-sulfonyl chloride
• CAS No: 1692040-90-6
• MF: C₅H₂Cl₂N₂O₄S
• MW: 257.051377773285
• MDL: MFCD29937159
• CID: 5244973
• Update Time: 2025-06-14

3-chloro-5-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonyl chloride, 3-chloro-5-nitro-
• 3-chloro-5-nitropyridine-2-sulfonyl chloride

• MDL： MFCD29937159
• Inchi： 1S/C5H2Cl2N2O4S/c6-4-1-3(9(10)11)2-8-5(4)14(7,12)13/h1-2H
• InChI Key： MQRJAHMKQIVNBZ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC=C([N+]([O-])=O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-chloro-5-nitropyridine-2-sulfonyl chloride

Comprehensive Guide to 3-Chloro-5-Nitropyridine-2-Sulfonyl Chloride (CAS 1692040-90-6): Properties, Applications, and Industry Insights

3-Chloro-5-nitropyridine-2-sulfonyl chloride (CAS 1692040-90-6) is a high-value sulfonylation reagent widely utilized in pharmaceutical and agrochemical synthesis. This heterocyclic compound features a reactive sulfonyl chloride group adjacent to electron-withdrawing nitro and chloro substituents, making it indispensable for constructing complex molecular architectures. Recent studies highlight its role in developing kinase inhibitors and antibacterial agents, aligning with growing interest in targeted therapies.

The compound’s CAS registry number 1692040-90-6 ensures precise identification in global supply chains. Researchers frequently search for "3-chloro-5-nitropyridine-2-sulfonyl chloride solubility" or "stability under anhydrous conditions," reflecting practical concerns in synthetic workflows. Its crystalline form (typically pale yellow) and melting point range (120-123°C) are critical for storage and handling protocols.

Innovative applications include its use as a cross-coupling partner in Pd-catalyzed reactions, addressing demands for C-H functionalization methodologies. The nitropyridine scaffold also enables photoaffinity labeling – a trending technique in proteomics research. Environmental considerations drive interest in "green alternatives to sulfonyl chlorides," though this compound remains preferred for its atom economy in multi-step syntheses.

Analytical characterization via HPLC purity testing (typically >98%) and NMR spectral data (δ 8.9 ppm for pyridine-H) are frequently documented. Suppliers often optimize "bulk pricing for 1692040-90-6" queries, while patent analyses reveal its inclusion in OLED materials and liquid crystal formulations – emerging areas in material science.

Handling requires attention to moisture-sensitive properties, with recommendations for argon atmosphere storage. The compound’s reaction with amines to form sulfonamides is particularly valuable, yielding bioactive derivatives with improved metabolic stability – a key focus in modern drug design. Recent publications discuss its utility in click chemistry applications, further expanding its synthetic repertoire.

Regulatory compliance documentation for CAS 1692040-90-6 emphasizes proper waste disposal protocols, reflecting industry sustainability initiatives. Its electron-deficient pyridine ring facilitates nucleophilic aromatic substitutions, a property leveraged in developing PET radiotracers for diagnostic imaging. Market trends show rising demand from contract research organizations specializing in fragment-based drug discovery.

Technical bulletins often address "scaling up 3-chloro-5-nitropyridine-2-sulfonyl chloride reactions" – a pain point for process chemists. The compound’s compatibility with flow chemistry systems has been demonstrated, offering solutions for continuous manufacturing. Computational studies of its molecular electrostatic potential aid in predicting reactivity patterns, combining experimental and in silico approaches.

Quality control specifications typically include residual solvent analysis and heavy metal screening, ensuring compliance with ICH guidelines. Its derivatives show promise in antiviral research, particularly against RNA viruses, correlating with pandemic-related research investments. The sulfonamide linkage formed from this reagent enhances compound protease resistance, a desirable trait in peptide mimetics.

Supply chain analytics indicate steady growth for 1692040-90-6, with Asia-Pacific manufacturers expanding production capacity. Comparative studies with analogous sulfonyl halides demonstrate superior leaving group ability, while crystallography data reveals planar geometry ideal for molecular stacking in solid-state applications. These attributes position it as a versatile building block in medicinal chemistry and beyond.